![molecular formula C11H18ClNO B1326272 [4-(Sec-butoxy)phenyl]methanamine hydrochloride CAS No. 37806-46-5](/img/structure/B1326272.png)
[4-(Sec-butoxy)phenyl]methanamine hydrochloride
Overview
Description
“[4-(Sec-butoxy)phenyl]methanamine hydrochloride” is a chemical compound with the CAS Number: 37806-46-5 . It has a molecular weight of 215.72 and a molecular formula of C11H18ClNO . It is a solid at room temperature .
Physical And Chemical Properties Analysis
“[4-(Sec-butoxy)phenyl]methanamine hydrochloride” is a solid at room temperature . It has a molecular weight of 215.72 and a molecular formula of C11H18ClNO .Scientific Research Applications
Photocytotoxic Properties : Iron(III) complexes, including those with phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, show significant photocytotoxicity in red light. They interact with DNA and are ingested in cell nuclei, leading to apoptosis and generation of reactive oxygen species (Basu et al., 2014).
Synthesis of Complex Compounds : Research has focused on synthesizing various complex compounds like N,N-Dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine for potential applications in chemistry and pharmacology (Younas et al., 2014).
Catalytic Applications : Phenylquinazolin-2-yl methanamine derivatives have been used to create ruthenium(II) complexes, showing high efficiency in transfer hydrogenation reactions (Karabuğa et al., 2015).
Spin Trapping Applications : Various derivatives of phenylnitrone, including those with sec-butoxy moieties, have been studied for their ability to trap superoxide and alkyl radicals, providing insights into oxidative stress and related biochemical processes (Stolze et al., 2003).
Synthesis of Palladacycles : Research includes the synthesis of 1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives and their use in creating unsymmetrical NCN′ pincer palladacycles, which have shown good activity and selectivity in catalytic applications (Roffe et al., 2016).
Anticancer Properties : There's research on the synthesis of compounds like N-(3-(4-Chlorophenoxy)benzyl)-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, with insights into their potential anticancer properties and interactions with cellular targets (Bommeraa et al., 2019).
Safety And Hazards
The safety information available indicates that “[4-(Sec-butoxy)phenyl]methanamine hydrochloride” may cause an allergic skin reaction (H317) and eye irritation (H320) . Precautionary measures include wearing protective gloves and eye protection (P280), and rinsing cautiously with water if it gets in the eyes (P305+P351+P338) .
properties
IUPAC Name |
(4-butan-2-yloxyphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO.ClH/c1-3-9(2)13-11-6-4-10(8-12)5-7-11;/h4-7,9H,3,8,12H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVTXQHWYGLPEMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)OC1=CC=C(C=C1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40647296 |
Source
|
| Record name | 1-{4-[(Butan-2-yl)oxy]phenyl}methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40647296 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Sec-butoxy)phenyl]methanamine hydrochloride | |
CAS RN |
37806-46-5 |
Source
|
| Record name | Benzenemethanamine, 4-(1-methylpropoxy)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=37806-46-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-{4-[(Butan-2-yl)oxy]phenyl}methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40647296 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[4-(butan-2-yloxy)phenyl]methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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